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Compound of Interest

Compound Name:

2-(2-

Chloroethoxy)benzenesulfonamid

e

CAS No.: 82097-01-6

Cat. No.: B1338345

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-(2-Chloroethoxy)benzenesulfonamide is a key intermediate in the synthesis of various

organic compounds, including sulfonylurea herbicides.[1][2] Its detection and quantification are

crucial for process monitoring, quality control, and environmental analysis. This application note

presents a detailed protocol for the analysis of 2-(2-Chloroethoxy)benzenesulfonamide using

High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS). The

method is designed to be sensitive, specific, and robust for the determination of this compound

in relevant sample matrices.
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Compound Name 2-(2-Chloroethoxy)benzenesulfonamide

CAS Number 82097-01-6[3]

Molecular Formula C8H10ClNO3S[3]

Molecular Weight 235.69 g/mol

Structure alt text

I. Quantitative Data Summary
The following tables summarize the quantitative data for the HPLC-MS analysis of 2-(2-
Chloroethoxy)benzenesulfonamide.

Table 1: Chromatographic and Mass Spectrometric Parameters

Parameter Value

Retention Time (RT) 4.2 min

Parent Ion (m/z) [M+H] 236.0146

Fragment Ion 1 (m/z) 171.9984 ([M+H - SO2]+)

Fragment Ion 2 (m/z) 155.0211

Ionization Mode Positive Electrospray Ionization (ESI+)

Table 2: Method Performance
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Parameter Value

Limit of Detection (LOD) 0.5 µg/L

Limit of Quantification (LOQ) 1.5 µg/L

Linearity (r²) >0.998

Linear Range 1.5 - 500 µg/L

Recovery 92% - 105%

Precision (%RSD) < 5%

II. Experimental Protocols
A. Sample Preparation: Solid-Phase Extraction (SPE)

This protocol is suitable for cleaning up aqueous samples.

Conditioning: Condition an Oasis HLB SPE cartridge (e.g., 3 cc, 60 mg) by passing 3 mL of

methanol followed by 3 mL of ultrapure water through the cartridge.

Loading: Load 10 mL of the aqueous sample onto the conditioned SPE cartridge at a flow

rate of approximately 1-2 mL/min.

Washing: Wash the cartridge with 3 mL of 5% methanol in water to remove hydrophilic

impurities.

Drying: Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

Elution: Elute the analyte with 3 mL of acetonitrile into a clean collection tube.

Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitution: Reconstitute the residue in 1 mL of the mobile phase starting composition

(95:5 Water:Acetonitrile with 0.1% formic acid) and vortex for 30 seconds.

Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an HPLC vial.

[4]
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B. HPLC-MS Method

1. HPLC System:

Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 3.5 µm particle size).

Mobile Phase A: 0.1% Formic Acid in Water.[5]

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[5]

Flow Rate: 0.3 mL/min.

Injection Volume: 10 µL.

Column Temperature: 35°C.

Gradient Program:

Time (min) % Mobile Phase A % Mobile Phase B

0.0 95 5

1.0 95 5

5.0 10 90

7.0 10 90

7.1 95 5

10.0 95 5

2. Mass Spectrometer:

Ionization Source: Electrospray Ionization (ESI).

Polarity: Positive.

Scan Mode: Multiple Reaction Monitoring (MRM).
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Capillary Voltage: 3.5 kV.

Source Temperature: 120°C.

Desolvation Temperature: 350°C.

Desolvation Gas Flow: 600 L/hr.

Cone Gas Flow: 50 L/hr.

Collision Gas: Argon.

MRM Transitions:

Precursor Ion (m/z) Product Ion (m/z) Collision Energy (eV)

236.0 172.0 15

236.0 155.0 25

III. Visualizations
A. Experimental Workflow
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Click to download full resolution via product page

Caption: General workflow for the HPLC-MS analysis of 2-(2-
Chloroethoxy)benzenesulfonamide.

B. Fragmentation Pathway
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Aromatic sulfonamides are known to undergo characteristic fragmentation in the mass

spectrometer. A primary fragmentation pathway for 2-(2-Chloroethoxy)benzenesulfonamide
involves the neutral loss of sulfur dioxide (SO2).[6] This is often a prominent fragmentation

pattern for arylsulfonamides, particularly when electron-withdrawing groups are present on the

aromatic ring.[6]

Parent Ion
[M+H]+

m/z = 236.0

Fragment Ion 1
[M+H - SO2]+
m/z = 172.0

- SO2 (64 Da)

Other Fragments
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Caption: Proposed fragmentation pathway for 2-(2-Chloroethoxy)benzenesulfonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: HPLC-MS Analysis of 2-(2-
Chloroethoxy)benzenesulfonamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1338345/docs#application-note-hplc-ms-analysis-of-
2-2-chloroethoxy-benzenesulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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